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Compound of Interest

Compound Name: Diphenyltin Dichloride-d10

Cat. No.: B15557519

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the spectral data for Diphenyltin Dichloride-d10, a deuterated

analogue of Diphenyltin Dichloride. While this compound is commercially available for research

purposes, particularly as an internal standard in quantitative analysis by Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS), specific experimental spectral data is not

readily available in public databases or scientific literature. The primary source for such data is

typically the Certificate of Analysis provided by the supplier, which is not publicly accessible.

Therefore, this document will provide a comprehensive overview of the expected spectral

characteristics of Diphenyltin Dichloride-d10 based on the known data of its non-deuterated

counterpart, Diphenyltin Dichloride. It will also outline generalized experimental protocols for

the acquisition of NMR and MS data for organotin compounds.

Chemical Structure and Properties
Diphenyltin Dichloride-d10 is an organotin compound where the ten hydrogen atoms on the

two phenyl rings are replaced with deuterium.

Chemical Formula: C₁₂D₁₀Cl₂Sn
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Molecular Weight: Approximately 353.88 g/mol

Appearance: Expected to be a white to off-white solid.

CAS Number (Unlabeled): 1135-99-5

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organometallic

compounds. For Diphenyltin Dichloride-d10, ¹H NMR, ¹³C NMR, and ¹¹⁹Sn NMR are the most

relevant techniques.

Expected Spectral Data:

Due to the complete deuteration of the phenyl rings, the ¹H NMR spectrum of Diphenyltin
Dichloride-d10 is expected to show no signals corresponding to the aromatic protons. Any

residual signals would indicate incomplete deuteration.

The ¹³C NMR spectrum will be informative. The carbon signals of the deuterated phenyl rings

will appear as multiplets due to C-D coupling. The chemical shifts are not expected to differ

significantly from the non-deuterated compound.

¹¹⁹Sn NMR is particularly useful for studying tin compounds. The chemical shift of the tin

nucleus is sensitive to its coordination environment.

Table 1: Predicted ¹³C and ¹¹⁹Sn NMR Data for Diphenyltin Dichloride-d10

Nucleus
Predicted Chemical
Shift (ppm)

Expected
Multiplicity

Coupling Constant
(Hz)

¹³C (C-D) 120 - 140 Multiplet J(C,D) ≈ 20-30

¹¹⁹Sn -50 to -150 Singlet -

Note: The predicted chemical shifts are based on data for similar organotin compounds. Actual

values may vary depending on the solvent and experimental conditions.
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Experimental Protocol for NMR Spectroscopy
A general protocol for obtaining NMR spectra of an organotin compound like Diphenyltin
Dichloride-d10 is as follows:

Sample Preparation:

Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆) in

a 5 mm NMR tube.

Ensure the solution is homogeneous.

Instrument Parameters (General):

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR:

Pulse sequence: Standard single-pulse experiment.

Number of scans: 16-64.

Relaxation delay: 1-2 seconds.

¹³C NMR:

Pulse sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

Number of scans: 1024 or more, depending on concentration.

Relaxation delay: 2-5 seconds.

¹¹⁹Sn NMR:

Pulse sequence: Proton-decoupled single-pulse experiment.

Reference: Tetramethyltin (TMSn) at 0 ppm.

A wider spectral width may be necessary due to the large chemical shift range of tin.
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Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).

Phase and baseline correct the spectrum.

Reference the spectrum using the residual solvent peak or an internal standard.
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Figure 1. General workflow for NMR analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For Diphenyltin Dichloride-d10, techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) with electron ionization (EI) or Electrospray Ionization-Mass

Spectrometry (ESI-MS) can be employed.
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Expected Spectral Data:

The mass spectrum of Diphenyltin Dichloride-d10 will show a molecular ion peak

corresponding to its molecular weight. Due to the presence of multiple isotopes of tin and

chlorine, the molecular ion region will exhibit a characteristic isotopic pattern. The mass of the

molecular ion will be 10 mass units higher than that of the non-deuterated compound.

Table 2: Predicted Mass Spectrometry Data for Diphenyltin Dichloride-d10

Ion
Predicted m/z (for ¹²⁰Sn,
³⁵Cl)

Comments

[M]⁺ 354 Molecular ion

[M-Cl]⁺ 319 Loss of a chlorine atom

[M-C₆D₅]⁺ 272
Loss of a deuterated phenyl

group

[SnCl]⁺ 155 Tin monochloride fragment

Note: The m/z values are nominal and will vary based on the specific isotopes of tin and

chlorine present. The isotopic pattern is a key identifier.

Experimental Protocol for GC-MS
A general protocol for GC-MS analysis of an organotin compound is as follows:

Sample Preparation:

Dissolve a small amount of the sample in a volatile organic solvent (e.g., hexane,

dichloromethane).

Instrument Parameters (General):

Gas Chromatograph (GC):

Injector: Split/splitless injector, typically at 250-280 °C.
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Column: A non-polar capillary column (e.g., DB-5ms).

Oven Program: A temperature gradient program to ensure good separation (e.g., start at

100 °C, ramp to 280 °C).

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 50-500.

Data Analysis:

Identify the peak corresponding to the compound in the total ion chromatogram (TIC).

Analyze the mass spectrum of the peak to determine the molecular weight and

fragmentation pattern.

Compare the observed isotopic pattern with the theoretical pattern for the expected

formula.
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Figure 2. General workflow for GC-MS analysis.

Conclusion
While specific, experimentally-derived NMR and MS spectra for Diphenyltin Dichloride-d10
are not publicly available, this guide provides a robust theoretical framework for what

researchers can expect to observe. The provided generalized protocols offer a starting point for

the analytical characterization of this and similar organotin compounds. For definitive spectral

data, it is recommended to obtain the Certificate of Analysis from the commercial supplier. The

deuterated nature of this compound makes it an invaluable tool for quantitative studies, and a

thorough understanding of its spectral properties is crucial for its effective application in

research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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